Cas no 1366181-81-8 (3-CHLORO-6-METHYLPYRAZINE-2-CARBONITRILE)

• Product Name: 3-CHLORO-6-METHYLPYRAZINE-2-CARBONITRILE
• CAS No: 1366181-81-8
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD22199357
• CID: 2102391
• PubChem ID: 71744187
• Update Time: 2025-06-09

3-CHLORO-6-METHYLPYRAZINE-2-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-6-METHYLPYRAZINE-2-CARBONITRILE
• 958-601-7
• REC18181
• EN300-249907
• 1366181-81-8
• XH0813
• SY068146
• MFCD22199357
• DTXSID90857429
• BL010407
• DB-357035
• 2-Pyrazinecarbonitrile, 3-chloro-6-methyl-
• Z1551942864
• CS-0158912
• SCHEMBL19204891
• DTXCID10808170

• MDL： MFCD22199357
• Inchi： 1S/C6H4ClN3/c1-4-3-9-6(7)5(2-8)10-4/h3H,1H3
• InChI Key： XIOGIWQSAYUWGG-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C=N1)C

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3-CHLORO-6-METHYLPYRAZINE-2-CARBONITRILE

Introduction to 3-CHLORO-6-METHYLPYRAZINE-2-CARBONITRILE (CAS No. 1366181-81-8)

3-Chloro-6-methylpyrazine-2-carbonitrile (CAS No. 1366181-81-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazine core and functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 3-chloro-6-methylpyrazine-2-carbonitrile consists of a pyrazine ring with a chlorine atom at the 3-position and a methyl group at the 6-position, along with a cyano group at the 2-position. This arrangement imparts specific physicochemical properties that influence its reactivity and biological interactions. The presence of the cyano group, in particular, is known to enhance the compound's pharmacological potential by facilitating interactions with biological targets.

Recent studies have highlighted the potential of 3-chloro-6-methylpyrazine-2-carbonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway, has been extensively studied and validated through in vitro and in vivo experiments.

In addition to its anti-inflammatory effects, 3-chloro-6-methylpyrazine-2-carbonitrile has shown promise as an antimicrobial agent. Studies conducted by researchers at the University of California have revealed that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes, making it a potential candidate for developing new antibiotics to combat drug-resistant strains.

The cytotoxic properties of 3-chloro-6-methylpyrazine-2-carbonitrile have also been investigated for their potential in cancer therapy. Research published in the Cancer Research journal has shown that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to target specific cellular pathways involved in cell proliferation and survival.

Beyond its direct biological activities, 3-chloro-6-methylpyrazine-2-carbonitrile serves as an important building block in synthetic chemistry. Its reactivity and functional group versatility make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. For example, it can be used to synthesize derivatives with enhanced pharmacological properties or improved pharmacokinetic profiles.

The safety profile of 3-chloro-6-methylpyrazine-2-carbonitrile has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-chloro-6-methylpyrazine-2-carbonitrile (CAS No. 1366181-81-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing medical science and improving patient outcomes.